6-(N-methyl4-methylbenzenesulfonamido)hexanamide

• IUPAC Name: 6-[methyl-(4-methylphenyl)sulfonylamino]hexanamide
• InChI: InChI=1S/C14H22N2O3S/c1-12-7-9-13(10-8-12)20(18,19)16(2)11-5-3-4-6-14(15)17/h7-10H,3-6,11H2,1-2H3,(H2,15,17)
• InChI Key: IGEQZZKNLJRZMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)CCCCCC(=O)N
• Molecular Formula: C14H22N2O3S
• Molecular Weight: 298.40 g/mol
• CAS No.: 1021211-38-0

Description

6-(N-methyl4-methylbenzenesulfonamido)hexanamide is a synthetic organic compound that belongs to the class of sulfonamides Sulfonamides are known for their diverse applications in medicinal chemistry, particularly as antibiotics and antifungal agents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(N-methyl4-methylbenzenesulfonamido)hexanamide typically involves the reaction of hexanamide with N-methyl-4-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product. The reaction mechanism involves the nucleophilic attack of the amide nitrogen on the sulfonyl chloride, leading to the formation of the sulfonamide linkage.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

6-(N-methyl4-methylbenzenesulfonamido)hexanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfonic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted sulfonamides.

Scientific Research Applications

6-(N-methyl4-methylbenzenesulfonamido)hexanamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its antimicrobial properties.

Industry: Utilized in the development of new materials and polymers.

Mechanism of Action

The mechanism of action of 6-(N-methyl4-methylbenzenesulfonamido)hexanamide involves its interaction with specific molecular targets. The sulfonamide group can mimic the structure of para-aminobenzoic acid (PABA), a substrate for the enzyme dihydropteroate synthase. By inhibiting this enzyme, the compound can disrupt the synthesis of folic acid in microorganisms, leading to their death. This mechanism is similar to that of other sulfonamide antibiotics.

Comparison with Similar Compounds

Similar Compounds

• N-methyl-4-methylbenzenesulfonamide
• Hexanamide
• Sulfanilamide

Uniqueness

6-(N-methyl4-methylbenzenesulfonamido)hexanamide is unique due to its specific structural features, which combine the properties of both hexanamide and sulfonamide groups. This combination enhances its potential as a versatile compound with applications in various fields, distinguishing it from other similar compounds.